Cas no 2228995-40-0 (2-methyl-4-(oxiran-2-yl)quinoline)

• Product Name: 2-methyl-4-(oxiran-2-yl)quinoline
• CAS No: 2228995-40-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 6157419
• PubChem ID: 165757342
• Update Time: 2025-11-01

2-methyl-4-(oxiran-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(oxiran-2-yl)quinoline
• EN300-1800509
• 2228995-40-0

• Inchi： 1S/C12H11NO/c1-8-6-10(12-7-14-12)9-4-2-3-5-11(9)13-8/h2-6,12H,7H2,1H3
• InChI Key： INCRYONUHIASNV-UHFFFAOYSA-N
• SMILES： O1CC1C1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-methyl-4-(oxiran-2-yl)quinoline

2-Methyl-4-(Oxiran-2-yl)Quinoline: A Promising Compound in Pharmaceutical Research

2-Methyl-4-(oxiran-2-yl)quinoline (CAS No. 2228995-40-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of quinolines, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The presence of the oxirane ring in the molecule adds an additional layer of complexity and reactivity, making it a valuable candidate for further investigation.

The chemical structure of 2-methyl-4-(oxiran-2-yl)quinoline consists of a quinoline core with a methyl group at the 2-position and an oxirane ring attached to the 4-position. The quinoline scaffold is a well-established motif in medicinal chemistry, often found in drugs such as chloroquine and quinine. The oxirane ring, on the other hand, is highly reactive and can undergo various chemical transformations, including ring-opening reactions with nucleophiles. This reactivity makes 2-methyl-4-(oxiran-2-yl)quinoline a versatile starting material for the synthesis of more complex molecules.

Recent studies have explored the biological activities of 2-methyl-4-(oxiran-2-yl)quinoline. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis (programmed cell death). These findings suggest that 2-methyl-4-(oxiran-2-yl)quinoline could be a promising lead compound for the development of new anticancer drugs.

In addition to its anticancer properties, 2-methyl-4-(oxiran-2-yl)quinoline has also been investigated for its antimicrobial activity. Quinolines are known for their broad-spectrum antimicrobial effects, and the presence of the oxirane ring may enhance this activity by providing additional points of interaction with microbial targets. Preliminary studies have demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a potential candidate for addressing the growing problem of antibiotic resistance.

The synthesis of 2-methyl-4-(oxiran-2-yl)quinoline has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the reaction of 4-chloroquinoline with an appropriate epoxide precursor in the presence of a suitable catalyst. The resulting product can then be further modified through various chemical transformations to generate a range of derivatives with different biological activities. These synthetic methods are crucial for advancing the development of this compound into preclinical and clinical stages.

To further understand the potential applications of 2-methyl-4-(oxiran-2-yl)quinoline, ongoing research is focused on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and computational modeling are being employed to study the interactions between this compound and its biological targets. These insights will help guide the rational design of more potent and selective derivatives with improved pharmacological profiles.

In conclusion, 2-methyl-4-(oxiran-2-yl)quinoline (CAS No. 2228995-40-0) represents a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and reactivity make it a valuable starting material for drug discovery efforts in areas such as oncology and infectious diseases. As research in this field continues to advance, it is likely that new applications and therapeutic opportunities will emerge, contributing to the development of innovative treatments for various medical conditions.